Methyl 4-chloro-2-{[3-(ethyloxy)-3-oxopropanoyl]amino}-5-iodobenzoate

• Molecular Formula: C13H13ClINO5
• Molecular Weight: 425.60 g/mol
• IUPAC Name: methyl 4-chloro-2-[(3-ethoxy-3-oxopropanoyl)amino]-5-iodobenzoate
• InChI: InChI=1S/C13H13ClINO5/c1-3-21-12(18)6-11(17)16-10-5-8(14)9(15)4-7(10)13(19)20-2/h4-5H,3,6H2,1-2H3,(H,16,17)
• InChI Key: VOVKCVUZJNMSAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NC1=CC(=C(C=C1C(=O)OC)I)Cl

Description

Methyl 4-chloro-2-{[3-(ethyloxy)-3-oxopropanoyl]amino}-5-iodobenzoate is a useful research compound. Its molecular formula is C13H13ClINO5 and its molecular weight is 425.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-amino-4-chloro-5-iodobenzoate (Intermediate 2) (8 g, 25.7 mmol) and pyridine (2.18 mL, 27 mmol) in dichloromethane (200 mL) was added ethyl 3-chloro-3-oxopropanoate (Aldrich, 3.45 mL, 27 mmol) and the reaction mixture was stirred overnight at room temperature. The reaction mixture was evaporated to dryness, diluted with ethyl acetate, washed successively with water and brine. The organic layer was then dried over anhydrous sodium sulfate, filtered and concentrated in vacuo. The residue was triturated in pentane, filtered and dried to give the title compound methyl 4-chloro-2-{[3-(ethyloxy)-3-oxopropanoyl]amino}-5-iodobenzoate (8.24 g, 19.36 mmol, 75% yield) as beige solid. LCMS: (M+H)+=426; Rt=3.78 min.